Cas no 1823804-85-8 (1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid
• CAS No: 1823804-85-8
• MF: C₆H₇FN₂O₂
• MW: 158.130384683609
• CID: 5103680
• Update Time: 2026-03-03

1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-fluoro-
• 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H7FN2O2/c1-2-9-3-4(6(10)11)5(7)8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： ZFYSPJRDSPEPDR-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid

Recent Advances in the Application of 1-Ethyl-3-fluoro-1H-pyrazole-4-carboxylic Acid (CAS: 1823804-85-8) in Chemical Biology and Pharmaceutical Research

The compound 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid (CAS: 1823804-85-8) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic carboxylic acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential as a building block for novel therapeutic agents, with a focus on optimizing its physicochemical properties and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid derivatives as potent inhibitors of JAK kinases, which play a crucial role in inflammatory and autoimmune diseases. The study utilized structure-activity relationship (SAR) analysis to identify optimal substitutions on the pyrazole ring, with the ethyl and fluoro groups at positions 1 and 3, respectively, contributing to enhanced binding affinity and metabolic stability. The lead compound derived from this scaffold exhibited nanomolar potency against JAK1 and JAK3 isoforms, with improved selectivity over JAK2.

Another significant application of this compound was reported in the synthesis of novel PET (positron emission tomography) tracers for imaging neurodegenerative diseases. The fluorine-18 labeled analog of 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid demonstrated excellent blood-brain barrier penetration and specific binding to tau protein aggregates in Alzheimer's disease models. This development, published in ACS Chemical Neuroscience in early 2024, represents a breakthrough in diagnostic imaging for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid with higher yields and purity. A 2024 Organic Process Research & Development paper described a continuous flow chemistry approach that reduced reaction times from hours to minutes while maintaining excellent regioselectivity. This innovation addresses previous challenges in large-scale production of this valuable intermediate.

The compound's unique structural features, including the electron-withdrawing fluorine atom and the carboxylic acid functionality, make it particularly valuable for metal-catalyzed cross-coupling reactions. Recent work in Chemical Communications has shown its effectiveness in palladium-catalyzed C-H activation reactions, enabling rapid diversification of the pyrazole core for medicinal chemistry applications.

Looking forward, the pharmaceutical industry is showing increasing interest in 1-ethyl-3-fluoro-1H-pyrazole-4-carboxylic acid as a versatile scaffold for fragment-based drug discovery. Its optimal molecular weight and polar surface area make it an attractive starting point for developing drug candidates with favorable pharmacokinetic properties. Several major pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and immunology targets.